Cas no 32329-20-7 (3-Methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 32329-20-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD01935996
• CID: 309043
• PubChem ID: 2763760
• Update Time: 2025-06-08

3-Methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 2H-1,4-Benzoxazine,3,4-dihydro-3-methyl-
• 3-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
• (+/-)-2,3-dihydro-3-methyl-4H-1,4-benzoxazine
• (+/-)-3-methyl-2,3-dihydro-4H-1,4-benzoxazine
• (RS)-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine
• 1H-2,3-dihydro-3-methyl-1,4-benzoxazine
• 3,4-dihydro-3-methyl-2H-[1,4]benzoxazine
• 3,4-dihydro-3-methyl-2H-benzo[b][1,4]oxazine
• DTXCID6024915
• 2H-1,4-Benzoxazine, 3,4-dihydro-3-methyl-
• F1905-6501
• AB10564
• NCGC00256302-01
• CS-0037800
• EN300-93875
• 2,3-dihydro-3-methyl-1,4-benzoxazine
• J-512847
• Z1201621516
• FT-0680283
• BSDVKBWLRCKPFB-UHFFFAOYSA-N
• A875649
• 3J-356S
• DTXSID8044915
• UNII-LG21YE3V7L
• 3-METHYL-3,4-DIHYDRO-2H-BENZO[1,4]OXAZINE
• CHEMBL3183910
• 32329-20-7
• BCP14442
• AKOS005070238
• MFCD01935996
• SCHEMBL1146635
• (RS)-3-Methyl-3,4-dihydro-2H-benzo[1,4]oxazine
• CAS-32329-20-7
• 3,4-dihydro-3-methyl-2H-1,4-benzoxazine
• AM803695
• (rs)-3-methyl-3,4-dihydro-2h-[1,4]benzoxazine
• Tox21_301241
• LG21YE3V7L
• 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine

• MDL： MFCD01935996
• Inchi： 1S/C9H11NO/c1-7-6-11-9-5-3-2-4-8(9)10-7/h2-5,7,10H,6H2,1H3
• InChI Key： BSDVKBWLRCKPFB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C)C1

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.078g/cm3
• Melting Point: 98-100°C
• Boiling Point: 216.7ºC at 760mmHg
• Flash Point: 62.2ºC
• Refractive Index: 1.518
• PSA: 21.26000
• LogP: 2.01740

3-Methyl-3,4-dihydro-2H-1,4-benzoxazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine

Recent Advances in the Study of 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 32329-20-7)

3-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 32329-20-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine is its application in the synthesis of novel antipsychotic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for dopamine and serotonin receptors, making them promising candidates for the treatment of schizophrenia and other neuropsychiatric disorders. The researchers utilized computational modeling and in vitro assays to optimize the compound's structure, resulting in improved pharmacokinetic properties and reduced side effects.

In addition to its neurological applications, 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine has also been investigated for its anti-inflammatory and antioxidant properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound significantly reduces oxidative stress and inhibits the production of pro-inflammatory cytokines in murine models. These findings suggest its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in cancer research. A 2024 study in European Journal of Medicinal Chemistry reported that 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for tumor growth and survival. These results underscore the compound's potential as a scaffold for developing next-generation anticancer drugs.

Despite these promising findings, challenges remain in the clinical translation of 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine-based therapies. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and rigorous preclinical testing. Nevertheless, the compound's versatility and broad spectrum of biological activities make it a valuable asset in the ongoing quest for innovative pharmaceutical solutions.

In conclusion, recent research on 3-Methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS: 32329-20-7) highlights its multifaceted potential in drug discovery. From neuropsychiatric disorders to inflammatory diseases and cancer, this compound continues to inspire new avenues of investigation. Future studies should focus on overcoming translational barriers and exploring its synergistic effects with existing therapies to maximize its therapeutic impact.